Cas no 1393845-73-2 (5-Bromo-3-N-cyclopentylpyridine-2,3-diamine)

• Product Name: 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine
• CAS No: 1393845-73-2
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• MDL: MFCD22383937
• CID: 4596618
• Update Time: 2025-08-05

5-Bromo-3-N-cyclopentylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine
• 2,3-Pyridinediamine, 5-bromo-N3-cyclopentyl-

• MDL： MFCD22383937
• Inchi： 1S/C10H14BrN3/c11-7-5-9(10(12)13-6-7)14-8-3-1-2-4-8/h5-6,8,14H,1-4H2,(H2,12,13)
• InChI Key： RYIQTTKYLSTGCB-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Br)C=C1NC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine

5-Bromo-3-N-cyclopentylpyridine-2,3-diamine: A Comprehensive Overview

The compound with CAS No 1393845-73-2, commonly referred to as 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with bromine and cyclopentyl substituents, making it a versatile building block for various applications in drug discovery and materials science.

5-Bromo-3-N-cyclopentylpyridine-2,3-diamine is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of bromine at the 5-position and a cyclopentyl group at the 3-position introduces significant steric and electronic effects, which influence its chemical reactivity and biological activity. The molecule also features two amino groups at the 2 and 3 positions of the pyridine ring, which can participate in hydrogen bonding and other non-covalent interactions, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine as a precursor for synthesizing bioactive compounds with anti-tumor, anti-inflammatory, and anti-microbial properties. Researchers have utilized this compound as a starting material for constructing complex heterocyclic frameworks, which are essential components of many modern drugs. For instance, its use in the synthesis of quinazoline derivatives has shown promise in inhibiting key enzymes involved in cancer cell proliferation.

The synthesis of 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the bromination of a substituted pyridine derivative followed by nucleophilic substitution to introduce the cyclopentyl group. The presence of amino groups at the 2 and 3 positions necessitates careful protection strategies to avoid unwanted side reactions during these transformations.

In terms of applications, 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine has been explored in the development of novel materials with tailored electronic properties. Its ability to form coordination complexes with transition metals has made it a valuable component in the design of metal-organic frameworks (MOFs) and other advanced materials for gas storage and catalysis.

From a pharmacological perspective, 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine exhibits interesting bioactivity profiles that make it a compelling candidate for further investigation. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress, suggesting potential therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders.

In conclusion, 5-Bromo-3-N-cyclopentylpyridine-2,3-diamine stands out as a versatile and intriguing molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with its ability to participate in diverse chemical transformations, positions it as an important tool for advancing drug discovery and materials science research.